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Compound of Interest

Compound Name: 1dh2R140Q-IN-1

Cat. No.: B12401043

1.0 Purpose

This document provides essential safety and logistical procedures for the proper disposal of the
potent research chemical Idh2R140Q-IN-1. As a potent inhibitor of IDH2 R140Q with an IC50
of 6.1 nM, this compound and all materials contaminated with it must be handled and disposed
of as hazardous chemical waste.[1] Adherence to these guidelines is critical to ensure
personnel safety and compliance with environmental regulations. The toxicological properties
of this compound have not been thoroughly investigated, necessitating cautious handling.[2]

2.0 Scope

These procedures apply to all research personnel, scientists, and laboratory staff who handle
Idh2R140Q-IN-1 in solid (powder) form, in solution, or who generate waste contaminated with
the compound. This includes unused or expired chemicals, contaminated labware, personal
protective equipment (PPE), and spill cleanup materials.

3.0 Guiding Principle: Consult Your Institutional EHS

While this document provides best-practice guidelines based on general laboratory safety
protocols, all chemical waste disposal is governed by local, state, and federal regulations. Your
institution's Environmental Health and Safety (EHS) department is the ultimate authority.
Always consult your EHS office for specific procedures and to schedule a waste pickup.[3][4]

Step-by-Step Disposal Protocol for Idh2R140Q-IN-1
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This protocol outlines the process for segregating and preparing Idh2R140Q-IN-1 waste for
collection by EHS professionals.

Step 1: Identify and Segregate Waste Streams

Proper segregation is critical to prevent dangerous chemical reactions.[5][6] At the point of
generation, separate waste into the following categories:

e Solid Waste: Unused or expired 1dh2R140Q-IN-1 powder, contaminated weigh boats, and
grossly contaminated PPE (e.g., gloves used for handling pure compound).

e Liquid Waste: Solutions containing Idh2R140Q-IN-1 (e.g., stock solutions, experimental
media). Do not mix with other incompatible solvent waste streams.

o Chemically Contaminated Sharps: Needles, syringes, scalpels, or glass Pasteur pipettes
contaminated with Idh2R140Q-IN-1.

o Contaminated Labware: Empty vials, pipette tips, centrifuge tubes, and other plastic or
glassware with trace contamination.

Step 2: Use Correct Waste Containers

e Solid and Liquid Waste: Use only EHS-approved, chemically compatible hazardous waste
containers.[4][6] Ensure containers have a secure, tight-fitting lid. Keep containers closed at
all times except when adding waste.[3][5]

e Sharps Waste: Dispose of all chemically contaminated sharps in a designated, puncture-
resistant sharps container clearly labeled "CHEMICALLY CONTAMINATED SHARPS".[7] Do
not use standard red biohazard sharps containers unless the waste is also infectious.[7]

o Contaminated Labware: Collect in a designated "Disposable Labware & Broken Glass" box
or a sturdy, plastic-lined cardboard box clearly marked for chemical contamination.

Step 3: Label Waste Containers Correctly
o Attach a hazardous waste tag to each container as soon as you begin accumulating waste.

o Clearly write the full chemical name: "Idh2R140Q-IN-1". Avoid abbreviations.
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e List all other components in the container, including solvents and their approximate
percentages.

« Indicate the start date of waste accumulation on the tag.

Step 4: Store Waste in a Satellite Accumulation Area (SAA)

Store all hazardous waste in a designated Satellite Accumulation Area (SAA) within the
laboratory, at or near the point of generation.[4][5]

Do not move waste from the room where it was generated to another for storage.[4]

Ensure secondary containment (such as a spill tray) is used to prevent leaks.[6]

Adhere to the storage limits for your SAA, as mandated by regulations.
Step 5: Schedule Waste Pickup
e Monitor the volume of waste in your containers.

e Once a container is full, or within the time limits specified by your institution (e.g., 6-12
months), contact your EHS office to schedule a waste pickup.[3][4][7]

e Do not allow waste to accumulate beyond the established limits.

Prohibited Disposal Methods

e DO NOT dispose of Idh2R140Q-IN-1 down the sink or any other drain.[3]

e DO NOT dispose of this chemical by evaporation in a fume hood or on a benchtop.[3][5]
o DO NOT place chemical waste in regular trash or standard biohazard bags.

Quantitative Storage Limits

The following table summarizes typical quantitative limits for hazardous waste stored in a
laboratory's Satellite Accumulation Area (SAA). These are general guidelines; always confirm
the specific limits with your institution's EHS department.
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Waste Type

Maximum Volume
in SAA

Time Limit Source

General Hazardous
Waste

55 gallons (total)

Up to 12 months
(container must be
[4][5]

removed within 3 days

of being full)

Acutely Toxic Waste
(P-Listed)

1 quart (liquid) or 1
kilogram (solid)

Up to 12 months
(container must be
removed within 3 days

of reaching limit)

While Idh2R140Q-IN-1 is not explicitly P-listed, its high potency warrants treating it with similar

caution. Minimize quantities and arrange for regular disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of

Idh2R140Q-IN-1 and associated materials.
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Caption: Workflow for the safe disposal of Idh2R140Q-IN-1 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. medchemexpress.com [medchemexpress.com]
¢ 2. cdn.caymanchem.com [cdn.caymanchem.com]
e 3. vumc.org [vumc.org]

e 4. ehrs.upenn.edu [ehrs.upenn.edu]

e 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 6. acewaste.com.au [acewaste.com.au]

e 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

« To cite this document: BenchChem. [Standard Operating Procedure: Disposal of
Idh2R140Q-IN-1 and Associated Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12401043#idh2r140qg-in-1-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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